Cas no 1467083-07-3 (Hybridaphniphylline A)

• Product Name: Hybridaphniphylline A
• CAS No: 1467083-07-3
• MF: C₃₇H₄₇NO₁₁
• MW: 681.769191980362
• CID: 2841456
• PubChem ID: 137796380
• Update Time: 2025-06-23

Hybridaphniphylline A Chemical and Physical Properties

Names and Identifiers

• (1S,1aR,3S,3aS,3a¹S,5aS,7aR,7bR,9aS,12S,13R,14aR,14bS,14cR)-4-(hydroxymethyl)-12,14b-dimethyl-3-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-1,1a,3,3a,3a¹,5a,8,9,9a,10,11,12,13,14,14a,14b,15,16-octadecahydro-7H-2,6-dioxa-10a-aza-1,7b:13,14c-dimethanoindeno[2,1-h]pentaleno[1',6':7,8]naphtho[3,2,1-cd]azulene-7,17-dione
• Hybridaphniphylline A
• [ "" ]
• (1R,2R,5S,8S,9S,11R,12S,16R,17S,18R,20R,21S,25S,31S)-7-(Hydroxymethyl)-17,21-dimethyl-9-[(2S,3R,4S,5
• 7-(Hydroxymethyl)-17,21-dimethyl-9-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4,10-dioxa-23-az
• 1467083-07-3
• 7-(Hydroxymethyl)-17,21-dimethyl-9-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4,10-dioxa-23-azadecacyclo[14.11.1.11,12.12,5.116,20.02,11.013,28.017,25.018,23.08,31]hentriaconta-6,13(28)-diene-3,29-dione
• CID 137796380
• B0005-476428
• SIC08307

• Inchi： 1S/C37H47NO11/c1-14-10-38-11-16-3-5-35-9-19(17-4-6-36(28(17)35)29(44)18(14)8-22(38)34(16,36)2)30-37(35)24-20(47-33(37)45)7-15(12-39)23(24)31(48-30)49-32-27(43)26(42)25(41)21(13-40)46-32/h7,14,16,18-27,30-32,39-43H,3-6,8-13H2,1-2H3
• InChI Key： NUZJHFQGXVKNBJ-UHFFFAOYSA-N
• SMILES： O1C(C2C(CO)=CC3C2C2(C(=O)O3)C1C1C3CCC45C(C6C(C)CN7CC(CCC2(C1)C4=3)C5(C)C7C6)=O)OC1C(C(C(C(CO)O1)O)O)O

Computed Properties

• Exact Mass: 681.31500
• Monoisotopic Mass: 681.31491132 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 49
• Rotatable Bond Count: 4
• Complexity: 1630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 19
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 175
• Molecular Weight: 681.8

Experimental Properties

• Color/Form: Powder
• PSA: 175.45000
• LogP: -0.02190

Hybridaphniphylline A Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesterterpenoids